Cas no 1704963-64-3 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid
• CAS No: 1704963-64-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 6576837
• PubChem ID: 103667663
• Update Time: 2025-06-14

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethylphenyl)propanoic acid
• EN300-1163303
• 1704963-64-3

• Inchi： 1S/C19H21NO4/c1-13-8-9-16(10-14(13)2)17(11-18(21)22)20-19(23)24-12-15-6-4-3-5-7-15/h3-10,17H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t17-/m0/s1
• InChI Key： TVDZFBNBANVKGA-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid (CAS No. 1704963-64-3)

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. Its CAS No. 1704963-64-3 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. The compound features a benzyloxycarbonyl (Cbz) protecting group and a 3,4-dimethylphenyl moiety, making it a versatile intermediate for peptide synthesis and drug discovery.

In recent years, the demand for chiral building blocks like this compound has surged due to their role in developing enantioselective drugs. Researchers frequently search for "CAS 1704963-64-3 supplier" or "(3S)-3-Cbz-amino acid derivatives" to source high-purity materials for asymmetric synthesis. The compound's stereospecificity aligns with trends in green chemistry and sustainable pharmaceutical manufacturing, addressing concerns about waste reduction and efficiency.

The structural complexity of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid enables its use in protease inhibitor design and bioconjugation. Its carboxylic acid functionality allows for further derivatization, while the Cbz group offers orthogonal protection in multi-step syntheses. These attributes resonate with trending topics like "targeted drug delivery" and "precision medicine," where customized molecular architectures are critical.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Queries like "how to analyze CAS 1704963-64-3 purity" reflect user interest in quality control. The compound's logP and hydrogen bonding capacity also make it relevant to computational chemistry studies, bridging experimental and in silico drug design approaches.

From a regulatory perspective, 1704963-64-3 is not classified as hazardous, but proper handling protocols are recommended. Its applications in peptide mimetics and small-molecule therapeutics underscore its importance in addressing global health challenges, including antimicrobial resistance and chronic diseases. This positions the compound at the intersection of academic research and industrial innovation.

In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid exemplifies the synergy between structural elegance and functional utility. Its relevance to cutting-edge scientific inquiries ensures sustained interest in both commercial and scholarly spheres, making it a focal point for advancements in medicinal chemistry and biomolecular engineering.